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Compound of Interest

Compound Name:
Pentachlorophenyl methyl

sulfoxide

Cat. No.: B1204943 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Pentachlorophenyl methyl sulfoxide is

readily available. The following guidance is synthesized from data on structurally similar and

related compounds, including Pentachlorophenyl methyl sulfide, Pentachlorophenol, and

Dimethyl sulfoxide (DMSO). A conservative approach is strongly recommended.

Hazard Assessment
Due to the lack of direct data, a thorough hazard assessment must consider the toxicological

properties of the pentachlorophenyl group and the chemical properties of sulfoxides.

Pentachlorophenol: This related compound is highly toxic and can be fatal if inhaled,

swallowed, or in contact with skin.[1] It is classified as a probable human carcinogen (Group

B2) by the EPA.[2][3] It is readily absorbed through the skin and can cause damage to the

liver, kidneys, and nervous system with both acute and chronic exposure.[1][3][4]

Pentachlorophenyl methyl sulfide (Pentachlorothioanisole): This precursor is known to have

long-lasting harmful effects on aquatic life.[5]

Dimethyl sulfoxide (DMSO): As a sulfoxide, DMSO is known for its ability to readily penetrate

the skin and can carry other dissolved chemicals into the body.[6][7][8] This property

suggests that Pentachlorophenyl methyl sulfoxide may also have high dermal

permeability, potentially increasing the absorption of the toxic pentachlorophenyl moiety.
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Given these factors, Pentachlorophenyl methyl sulfoxide should be handled as a substance

with high acute toxicity, potential carcinogenicity, and high dermal absorption capacity.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure. The following table outlines the

recommended PPE for handling Pentachlorophenyl methyl sulfoxide.

Protection Type Recommended Equipment Rationale

Respiratory Protection

NIOSH-approved respirator

with organic vapor cartridges

and particulate filter (P100). A

full-face respirator is preferred.

Protects against inhalation of

potentially fatal dust or

aerosols.

Hand Protection

Double-gloving with chemically

resistant gloves. A

recommended combination is

a nitrile inner glove and a butyl

rubber or Viton™ outer glove.

Provides robust protection

against dermal absorption,

which is a likely route of

exposure.

Eye and Face Protection

Chemical safety goggles and a

face shield, or a full-face

respirator.

Protects eyes and face from

splashes and airborne

particles.

Body Protection

A disposable, chemically

resistant suit or a lab coat with

chemically resistant sleeves.

Prevents skin contact with the

compound.

Foot Protection
Closed-toe shoes and

disposable shoe covers.

Protects feet from potential

spills.

Operational Plan
All handling of Pentachlorophenyl methyl sulfoxide should be conducted in a designated

area, preferably within a certified chemical fume hood.

Step-by-Step Handling Procedure:
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Preparation:

Ensure the chemical fume hood is functioning correctly.

Cover the work surface with absorbent, disposable bench paper.

Assemble all necessary equipment and reagents before starting.

Don the required PPE as outlined in the table above.

Handling:

Handle the compound as a solid in a manner that minimizes dust generation.

If making solutions, add the solid to the solvent slowly to avoid splashing.

Keep all containers with the compound tightly sealed when not in use.

Post-Handling:

Decontaminate all surfaces and equipment that may have come into contact with the

compound.

Carefully remove and dispose of all contaminated PPE as hazardous waste.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Pentachlorophenyl methyl sulfoxide and all contaminated materials should be disposed of

as hazardous waste.

Waste Segregation: Collect all waste containing Pentachlorophenyl methyl sulfoxide in a

dedicated, clearly labeled, and sealed container. This is considered halogenated organic

waste.[9][10][11][12][13]

Contaminated Materials: All disposable items that have come into contact with the

compound, including gloves, bench paper, and pipette tips, must be disposed of as
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hazardous waste.

Disposal Procedure: Follow all local, state, and federal regulations for the disposal of toxic

and halogenated chemical waste. Contact your institution's Environmental Health and Safety

(EHS) department for specific disposal protocols.

Quantitative Data for Related Compounds
The following table summarizes available quantitative data for related compounds. This data

should be used for reference only, as the properties of Pentachlorophenyl methyl sulfoxide
may differ.

Compound Metric Value Source

Pentachlorophenol Oral LD50 (rat) 27 mg/kg [1]

Dermal LD50 (rat) 96 mg/kg [1]

Inhalation LC50 (rat) 355 mg/L (4h) [1]

Pentachlorophenyl

methyl sulfide

Intraperitoneal LD50

(mice)
8700 mg/kg [14]

Experimental Workflow Diagram
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Safe Handling Workflow for Pentachlorophenyl methyl sulfoxide

Preparation

Handling (in Fume Hood)

Cleanup and Disposal

Waste Management

Verify Fume Hood Function

Don Full PPE

Prepare Work Area

Weigh Compound

Start Experiment

Prepare Solution

Seal Container

Decontaminate Surfaces

End Experiment

Segregate Waste

Dispose of PPE Label Hazardous Waste

Transfer Waste

Wash Hands Store in Designated Area

Contact EHS for Pickup

Click to download full resolution via product page

Caption: Workflow for handling Pentachlorophenyl methyl sulfoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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